
Physical properties of 2,6-Dimethyl-5-heptenal
(boiling point, solubility)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dimethyl-5-heptenal

Cat. No.: B093204 Get Quote

Physical Properties of 2,6-Dimethyl-5-heptenal:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2,6-
Dimethyl-5-heptenal, a significant fragrance and flavor compound. The information is

presented to support research, development, and quality control activities involving this

aldehyde.

Core Physical Properties
2,6-Dimethyl-5-heptenal is a colorless to pale yellow liquid recognized for its distinct fruity

aroma, often described as reminiscent of melon.[1] Its physical characteristics are crucial for its

application in various formulations and for ensuring stability and efficacy in final products.

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of 2,6-Dimethyl-5-
heptenal.
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Property Value Conditions

Boiling Point 116-124 °C at 100 mmHg[2][3][4][5]

180 °C Estimated[6]

Solubility Insoluble In water and glycerol[2][3][6]

Soluble In alcohol and paraffin oil[2][3]

1 ml in 1 ml 95% alcohol[6]

1 ml in 2 ml 70% alcohol[6]

Experimental Methodologies
While specific experimental protocols for the cited data are not publicly available, the

determination of boiling point and solubility for a liquid compound like 2,6-Dimethyl-5-heptenal
generally follows established laboratory procedures.

Boiling Point Determination: The boiling point is typically determined through distillation. The

substance is heated, and the temperature at which the vapor pressure of the liquid equals the

pressure surrounding the liquid is recorded as the boiling point. For materials sensitive to

decomposition at atmospheric pressure, vacuum distillation is employed, which is consistent

with the reported data at 100 mmHg.

Solubility Assessment: Solubility is determined by adding a specified amount of the solute (2,6-
Dimethyl-5-heptenal) to a specified volume of a solvent (e.g., water, ethanol) at a controlled

temperature. The mixture is agitated until equilibrium is reached. The extent to which the solute

dissolves is then observed and can be quantitatively measured using techniques like

chromatography or spectroscopy to determine the concentration of the dissolved substance.

Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid chemical compound such as 2,6-Dimethyl-5-heptenal.
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General Workflow for Physical Property Determination

Boiling Point Determination Solubility Assessment

Sample Preparation

Distillation Setup Assembly

Heating and Vaporization

Temperature and Pressure Recording

Data Analysis

End: Physical Property Report

Solvent and Solute Measurement

Mixing and Equilibration at Controlled Temperature

Phase Separation/Observation

Quantitative Analysis (e.g., GC, HPLC)

Result Interpretation

Start: Pure 2,6-Dimethyl-5-heptenal Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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